N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea

• IUPAC Name: 1-(4-nitrophenyl)-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C12H11N3O3S/c16-12(13-8-11-2-1-7-19-11)14-9-3-5-10(6-4-9)15(17)18/h1-7H,8H2,(H2,13,14,16)
• InChI Key: RRQUPELJJJVNIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H11N3O3S
• Molecular Weight: 277.30 g/mol

Description

N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea, also known as NTMU, is a chemical compound that has been widely studied for its potential applications in scientific research. NTMU is a urea derivative that has been found to possess a range of interesting properties, including the ability to inhibit certain enzymes and to interact with biological molecules. In

Mechanism of Action

The mechanism of action of N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea involves its ability to bind to the active site of enzymes and to interact with biological molecules. The binding of N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea to the active site of enzymes can lead to the inhibition of their activity, while its interaction with biological molecules can lead to changes in their structure and function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea are dependent on its specific interactions with enzymes and biological molecules. Inhibition of enzymes such as acetylcholinesterase and butyrylcholinesterase can lead to increased levels of neurotransmitters in the brain, which may have therapeutic effects in the treatment of neurological disorders. The interaction of N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea with biological molecules such as DNA and proteins may lead to changes in their structure and function, which may have implications for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea in lab experiments is its ability to selectively inhibit enzymes and interact with biological molecules. This specificity can lead to the development of new drugs that target specific biological pathways. However, one limitation of using N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea. One direction is the development of new drugs that target specific biological pathways. Another direction is the study of the potential toxic effects of N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea and the development of safer derivatives. Additionally, the study of the interactions of N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea with biological molecules such as DNA and proteins may lead to the development of new drugs with unique mechanisms of action.
Conclusion:
N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea is a urea derivative that has been widely studied for its potential applications in scientific research. Its ability to selectively inhibit enzymes and interact with biological molecules make it a promising compound for the development of new drugs. However, its potential toxicity must be carefully considered in future studies. Overall, the study of N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea has the potential to lead to the development of new drugs that target specific biological pathways and have therapeutic effects in the treatment of various diseases.

Scientific Research Applications

N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea has been studied for its potential applications in a variety of scientific research areas, including biochemistry, pharmacology, and medicinal chemistry. One of the most promising applications of N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea is its ability to inhibit certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This inhibition can lead to increased levels of neurotransmitters, which may have therapeutic effects in the treatment of neurological disorders such as Alzheimer's disease.
In addition to its enzyme inhibition properties, N-(4-nitrophenyl)-N'-(2-thienylmethyl)urea has also been found to interact with biological molecules such as DNA and proteins. This interaction may lead to the development of new drugs that target specific biological pathways.